1-[1-(2-Phenoxyacetyl)piperidin-4-yl]-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione

• IUPAC Name: 1-[1-(2-phenoxyacetyl)piperidin-4-yl]-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione
• InChI: InChI=1S/C18H20F3N3O4/c19-18(20,21)12-24-15(25)10-23(17(24)27)13-6-8-22(9-7-13)16(26)11-28-14-4-2-1-3-5-14/h1-5,13H,6-12H2
• InChI Key: GUZNSYBYTRCZCF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2CC(=O)N(C2=O)CC(F)(F)F)C(=O)COC3=CC=CC=C3
• Molecular Formula: C18H20F3N3O4
• Molecular Weight: 399.4 g/mol
• CAS No.: 2097862-78-5

Description

1-[1-(2-Phenoxyacetyl)piperidin-4-yl]-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione is a synthetic chemical compound designed for research and development purposes. Its complex structure, featuring a piperidine core linked to an imidazolidine-2,4-dione (hydantoin) ring and a 2-phenoxyacetyl substituent, makes it a molecule of interest for investigating structure-activity relationships in medicinal chemistry. The inclusion of a 2,2,2-trifluoroethyl group is a common strategy in drug design to modulate properties like metabolic stability, lipophilicity, and binding affinity. Research into this compound may explore its potential as a building block for the development of novel therapeutic agents or as a tool compound for probing biological pathways. Researchers are encouraged to investigate its mechanism of action and profile in specific in vitro and in vivo models. This product is For Research Use Only and is not intended for diagnostic or therapeutic procedures.

Biological Activity

1-[1-(2-Phenoxyacetyl)piperidin-4-yl]-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione (CAS Number: 2097862-78-5) is a synthetic compound that has garnered attention for its potential biological activities. This compound belongs to the imidazolidine class and features a complex structure that may contribute to various pharmacological effects. This article reviews the biological activity of this compound, including its synthesis, mechanisms of action, and therapeutic potential.

Chemical Structure and Properties

The molecular formula of the compound is $C_{18}H_{20}F_{3}N_{3}O_{4}$, with a molecular weight of approximately 399.4 g/mol. The structure includes a piperidine ring and a trifluoroethyl group, which are significant for its biological interactions.

Property	Value
Molecular Formula	C₁₈H₂₀F₃N₃O₄
Molecular Weight	399.4 g/mol
CAS Number	2097862-78-5

The biological activity of 1-[1-(2-Phenoxyacetyl)piperidin-4-yl]-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione has been investigated in various studies:

2. Pharmacological Studies

Experimental studies have shown promising results regarding the pharmacological activities associated with this compound:

• Anti-inflammatory Effects : Compounds similar to 1-[1-(2-Phenoxyacetyl)piperidin-4-yl]-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione have demonstrated anti-inflammatory properties by inhibiting pro-inflammatory cytokines and mediators . This effect is particularly relevant for conditions characterized by chronic inflammation.
• Antimicrobial Activity : The structural components of the compound suggest potential antimicrobial properties. Similar derivatives have been tested against various pathogens with promising results .

Case Studies

Several case studies highlight the significance of imidazolidine derivatives in drug development:

• Imidazolidine Derivatives as LYP Inhibitors :
  • A study synthesized various imidazolidine derivatives and assessed their inhibitory effects on LYP. Some derivatives showed IC50 values ranging from 2.85 to 6.95 μM, indicating strong inhibitory potential against LYP .
• Antitumor Activity Assessment :
  • Research focused on the synthesis of imidazolidine derivatives demonstrated their ability to inhibit tumor growth in vitro and in vivo models. The mechanisms involved included interference with cellular signaling pathways critical for tumor proliferation.

Comparison with Similar Compounds

Key Structural Differences

The compound’s closest analogs differ primarily in the acyl substituent on the piperidine ring. Below is a comparative analysis:

Compound Name	Piperidine Substituent	Imidazolidine-dione Substituent	Key Structural Features
1-[1-(2-Phenoxyacetyl)piperidin-4-yl]-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione (Target Compound)	2-Phenoxyacetyl	2,2,2-Trifluoroethyl	Phenoxy group provides aromatic bulk; trifluoroethyl enhances lipophilicity.
1-[1-(1-Benzothiophene-2-carbonyl)piperidin-4-yl]-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione	1-Benzothiophene-2-carbonyl	2,2,2-Trifluoroethyl	Benzothiophene introduces sulfur-based aromaticity, potentially altering receptor interactions.
BK49330: 1-[1-(7-Methoxy-1-benzofuran-2-carbonyl)piperidin-4-yl]-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione	7-Methoxybenzofuran-2-carbonyl	2,2,2-Trifluoroethyl	Methoxybenzofuran may improve solubility and π-stacking interactions.
BK65704: 1-{1-[3-(4-Methoxyphenyl)propanoyl]piperidin-4-yl}-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione	3-(4-Methoxyphenyl)propanoyl	2,2,2-Trifluoroethyl	Propanoyl linker with methoxyphenyl group increases flexibility and hydrophobicity.

Pharmacological Implications

• Target Compound: The phenoxyacetyl group could favor interactions with hydrophobic pockets in enzymes or receptors, while the trifluoroethyl group may reduce metabolic degradation .
• Methoxybenzofuran Derivatives (e.g., ) : The methoxy group increases polarity, which could improve aqueous solubility without compromising membrane permeability.
• Propanoyl-Linked Analogs (e.g., ): The extended alkyl chain may allow deeper penetration into lipid bilayers, relevant for targeting intracellular pathogens.